Cas no 2137537-05-2 (Propanoic acid, 3-[(2,2-difluoroethyl)ethylamino]-2,2-difluoro-)

• Product Name: Propanoic acid, 3-[(2,2-difluoroethyl)ethylamino]-2,2-difluoro-
• CAS No: 2137537-05-2
• MF: C₇H₁₁F₄NO₂
• MW: 217.161356210709
• CID: 5296991
• Update Time: 2025-07-29

Propanoic acid, 3-[(2,2-difluoroethyl)ethylamino]-2,2-difluoro- Chemical and Physical Properties

Names and Identifiers

• 3-[(2,2-difluoroethyl)(ethyl)amino]-2,2-difluoropropanoic acid
• 3-[2,2-Difluoroethyl(ethyl)amino]-2,2-difluoropropanoic acid
• Propanoic acid, 3-[(2,2-difluoroethyl)ethylamino]-2,2-difluoro-

• Inchi： 1S/C7H11F4NO2/c1-2-12(3-5(8)9)4-7(10,11)6(13)14/h5H,2-4H2,1H3,(H,13,14)
• InChI Key： YLMBEMQXAPZRQQ-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CN(CC)CC(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 198
• XLogP3: -0.6
• Topological Polar Surface Area: 40.5

Additional information on Propanoic acid, 3-[(2,2-difluoroethyl)ethylamino]-2,2-difluoro-

Research Brief on Propanoic Acid, 3-[(2,2-Difluoroethyl)ethylamino]-2,2-difluoro- (CAS: 2137537-05-2)

In recent years, the compound Propanoic acid, 3-[(2,2-difluoroethyl)ethylamino]-2,2-difluoro- (CAS: 2137537-05-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoroalkyl and ethylamino functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, mechanism of action, and potential clinical applications.

The synthesis of Propanoic acid, 3-[(2,2-difluoroethyl)ethylamino]-2,2-difluoro- involves a multi-step process that leverages advanced fluorination techniques to introduce the difluoroalkyl groups. Recent studies have optimized this synthesis to improve yield and purity, with particular emphasis on minimizing byproducts that could interfere with biological activity. The compound's structural features, including its ability to form hydrogen bonds and its lipophilic properties, make it an attractive candidate for drug design, especially in targeting enzymes and receptors that are sensitive to fluorine interactions.

One of the most notable applications of this compound is its role as a potential inhibitor of specific kinases involved in inflammatory pathways. Preliminary in vitro studies have demonstrated its efficacy in suppressing pro-inflammatory cytokines, suggesting its utility in treating conditions such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD). Additionally, its unique fluorinated structure has been explored in the context of central nervous system (CNS) disorders, where it may modulate neurotransmitter receptors to alleviate symptoms of anxiety and depression.

Further research has also investigated the pharmacokinetic properties of Propanoic acid, 3-[(2,2-difluoroethyl)ethylamino]-2,2-difluoro-. Studies indicate that the compound exhibits favorable bioavailability and metabolic stability, with a half-life that supports once-daily dosing in preclinical models. However, challenges remain in optimizing its selectivity to reduce off-target effects, which is a critical focus of ongoing research. Advanced computational modeling and structure-activity relationship (SAR) studies are being employed to refine the compound's design and enhance its therapeutic index.

In conclusion, Propanoic acid, 3-[(2,2-difluoroethyl)ethylamino]-2,2-difluoro- represents a promising scaffold for the development of next-generation therapeutics. Its unique chemical properties and demonstrated biological activity underscore its potential across multiple disease areas. Future research should prioritize translational studies to evaluate its safety and efficacy in human trials, as well as explore its broader applications in precision medicine. This compound exemplifies the innovative strides being made in the intersection of chemistry and biology, offering new avenues for addressing unmet medical needs.